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Compound of Interest

2-((p-
Compound Name:

Aminophenyl)sulphonyl)ethanol

cat. No.: B1266255

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 2-((p-Aminophenyl)sulphonyl)ethanol. This compound is a key intermediate in
the synthesis of various organic molecules, particularly vinyl sulfone reactive dyes.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 2-((p-
Aminophenyl)sulphonyl)ethanol.
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Property Value Reference
Molecular Formula CsH11NOsS [1]
Molecular Weight 201.24 g/mol [2]
CAS Number 5246-58-2 [3]
Appearance Not specified, likely a solid
Melting Point 210-213 °C (decomposes) [2]
Boiling Point 469.2 £ 45.0 °C (Predicted) [2]
Density 1.364 + 0.06 g/cm3 (Predicted) [2]
Soluble in water, insoluble in
ethanol, ether, and benzene.
Solubility Soluble in alkali solutions (e.g.,
sodium hydroxide, sodium
carbonate).
pKa 13.83 + 0.10 (Predicted) [2]

Safety, Handling, and Storage

Proper handling and storage of 2-((p-Aminophenyl)sulphonyl)ethanol are crucial to ensure
laboratory safety and maintain the integrity of the compound.

Hazard Identification

This compound may be harmful if swallowed, cause skin irritation, serious eye irritation, and
may cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to safety involves the use of appropriate personal protective
equipment.
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PPE

Specification

Eye Protection

Chemical safety goggles or face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or with a fume
hood. If dust is generated, a NIOSH-approved

respirator may be necessary.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

Storage

Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Experimental Protocols

The primary application of 2-((p-Aminophenyl)sulphonyl)ethanol is as a precursor in the

synthesis of its hydrogen sulfate ester, a key intermediate for vinyl sulfone reactive dyes.

Synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol
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The synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol can be achieved through a multi-step
process starting from acetanilide.[4]

Workflow for the Synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol
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Figure 1: General workflow for the synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol.
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Protocol:

o Sulfochlorination of Acetanilide:

[¢]

In a suitable reactor, charge chlorosulfonic acid.

[¢]

Slowly add acetanilide while maintaining the temperature below 35°C with cooling.[4]

[e]

Add thionyl chloride and heat the mixture to 60-65°C for several hours.[4]

o

Cool the reaction mixture and pour it onto ice to precipitate the product.

[¢]

Filter the precipitate (p-acetamidobenzenesulfonyl chloride) and wash with cold water.

e Reduction to Sodium p-acetamidobenzenesulfinate:

[e]

Prepare a solution of sodium sulfite in water.

o

Add the wet p-acetamidobenzenesulfonyl chloride to the sodium sulfite solution.

[¢]

Maintain the pH at 7.5 by adding a sodium hydroxide solution at around 40°C.[4]

o

After the reaction is complete, the product, sodium p-acetamidobenzenesulfinate, will be in
the aqueous solution.

e Saponification to Sodium p-aminobenzenesulfinate:
o Add sodium hydroxide to the solution of sodium p-acetamidobenzenesulfinate.
o Heat the mixture to induce saponification of the acetyl group.
o The resulting product is sodium p-aminobenzenesulfinate.

o Ethoxylation to 2-((p-Aminophenyl)sulphonyl)ethanol:

o React the sodium p-aminobenzenesulfinate with ethylene oxide under controlled
temperature and pressure.
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o This reaction introduces the 2-hydroxyethylsulfonyl group to form 2-((p-
Aminophenyl)sulphonyl)ethanol.

o Purification:

o The crude product may be purified by recrystallization from a suitable solvent. The choice

of solvent will depend on the impurities present.

Application in Reactive Dye Synthesis: Sulfation

A primary application of 2-((p-Aminophenyl)sulphonyl)ethanol is its conversion to 2-((p-
Aminophenyl)sulphonyl)ethyl hydrogen sulfate, the active intermediate for vinyl sulfone dyes.

Workflow for the Sulfation of 2-((p-Aminophenyl)sulphonyl)ethanol

2-((p-Aminophenyl)sulphonyl)ethanol

Sulfation
(e.g., Oleum)

2-((p-Aminophenyl)sulphonyl)ethyl
hydrogen sulfate

Click to download full resolution via product page
Figure 2: Workflow for the sulfation of 2-((p-Aminophenyl)sulphonyl)ethanol.
Protocol:
o Sulfation:

o Carefully add 2-((p-Aminophenyl)sulphonyl)ethanol to oleum (fuming sulfuric acid) or
concentrated sulfuric acid under controlled temperature conditions.
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o The reaction is highly exothermic and requires careful monitoring and cooling.
o The reaction mixture is stirred until the sulfation is complete.
e Isolation:

o The product, 2-((p-Aminophenyl)sulphonyl)ethyl hydrogen sulfate, can be isolated by
carefully pouring the reaction mixture onto ice, followed by filtration.

Application in Bifunctional Reactive Dyes

2-((p-Aminophenyl)sulphonyl)ethanol can be incorporated into bifunctional reactive dyes,
which often contain a triazine ring system.

Logical Relationship in Bifunctional Dye Synthesis

Reactive Group 1 Chromophore

2-((p-Aminophenyl)sulphonyl)ethanol Chromophoric Amine

Nucleophilic Substitutio Nucleophilic Substitution

Linker
\
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Bifunctional Reactive Dye

Click to download full resolution via product page

Figure 3: Logical relationship in the synthesis of a bifunctional reactive dye.

Protocol Outline:
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» First Condensation: React cyanuric chloride with an aromatic amine containing a
chromophoric group in an aqueous medium at low temperature (0-5°C) while maintaining a
neutral pH.

e Second Condensation: Add 2-((p-Aminophenyl)sulphonyl)ethanol to the reaction mixture.
The temperature is typically raised slightly (e.g., to 20-30°C), and the pH is adjusted to be
weakly acidic to neutral to facilitate the second nucleophilic substitution on the triazine ring.

 Sulfation (if not already performed): The resulting intermediate can then be sulfated as
described in Protocol 3.2 to introduce the vinyl sulfone precursor group.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing 2-((p-
Aminophenyl)sulphonyl)ethanol and its derivatives.

Typical HPLC Conditions:

Parameter Condition

Reverse-phase C18 column (e.g., Newcrom R1)

Column
[5]
A gradient or isocratic mixture of acetonitrile and
Mobile Phase water with an acidic modifier (e.g., phosphoric
acid or formic acid for MS compatibility).[5]
) UV detector at a suitable wavelength (e.g., 254
Detection
nm).
Flow Rate Typically 1.0 mL/min.
Temperature Ambient or controlled (e.g., 30°C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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